Cas no 2680585-30-0 (3-{(prop-2-en-1-yloxy)carbonylamino}piperidine-2-carboxylic acid)

• Product Name: 3-{(prop-2-en-1-yloxy)carbonylamino}piperidine-2-carboxylic acid
• CAS No: 2680585-30-0
• MF: C₁₀H₁₆N₂O₄
• MW: 228.245042800903
• CID: 5652505
• PubChem ID: 165916479
• Update Time: 2025-10-28

3-{(prop-2-en-1-yloxy)carbonylamino}piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28275138
• 2680585-30-0
• 3-{[(prop-2-en-1-yloxy)carbonyl]amino}piperidine-2-carboxylic acid
• 3-{(prop-2-en-1-yloxy)carbonylamino}piperidine-2-carboxylic acid

• Inchi： 1S/C10H16N2O4/c1-2-6-16-10(15)12-7-4-3-5-11-8(7)9(13)14/h2,7-8,11H,1,3-6H2,(H,12,15)(H,13,14)
• InChI Key： KFDOZSUEYPUICS-UHFFFAOYSA-N
• SMILES： OC(C1C(CCCN1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 228.11100700g/mol
• Monoisotopic Mass: 228.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 87.7Ų

Additional information on 3-{(prop-2-en-1-yloxy)carbonylamino}piperidine-2-carboxylic acid

3-{(prop-2-en-1-yloxy)carbonylamino}piperidine-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2680585-30-0, known as 3-{(prop-2-en-1-yloxy)carbonylamino}piperidine-2-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The chemical structure of this compound is characterized by a piperidine ring, which is a six-membered cyclic amine, and a side chain containing a propenyl group. The presence of the propenyl group introduces interesting electronic and steric properties, which can influence its reactivity and interactions with biological targets. This structure has been the focus of several studies aimed at understanding its synthetic pathways and biological activities.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-{(prop-2-en-1-yloxy)carbonylamino}piperidine-2-carboxylic acid. Researchers have explored various methods, including multi-component reactions and catalytic processes, to optimize its production. These methods not only enhance the yield but also reduce the environmental impact of synthesis, aligning with the principles of green chemistry.

In terms of applications, this compound has shown promise in the field of pharmacology. Studies have demonstrated its potential as a drug lead, particularly in the development of agents targeting specific enzymes or receptors. Its ability to modulate biological pathways makes it a valuable tool in drug discovery programs. Additionally, its structural versatility allows for further modifications to enhance its pharmacokinetic properties, such as bioavailability and stability.

The biological activity of this compound has been extensively studied using advanced techniques like molecular docking and in vitro assays. These studies have provided insights into its interaction with target proteins and its potential therapeutic effects. For instance, research has shown that it exhibits selective inhibition against certain kinases, which are key players in various diseases, including cancer and inflammatory disorders.

Moreover, the compound's role in synthetic biology has been explored. Its incorporation into bioactive molecules has opened new avenues for creating novel compounds with enhanced functionalities. This interdisciplinary approach combines principles from organic chemistry, biology, and pharmacology to design molecules with tailored properties.

In conclusion, 3-{(prop-2-en-1-yloxy)carbonylamino}piperidine-2-carboxylic acid (CAS No. 2680585-30-0) is a versatile compound with significant potential in drug development and synthetic biology. Its unique structure, coupled with recent advancements in synthesis and biological studies, positions it as a key molecule for future research. As ongoing studies continue to unravel its full potential, this compound is expected to play an increasingly important role in advancing therapeutic interventions.